Cas no 1804487-25-9 (3-(Bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetic acid)

• Product Name: 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetic acid
• CAS No: 1804487-25-9
• MF: C₉H₇BrClF₂NO₂
• MW: 314.511187791824
• CID: 4871065
• Update Time: 2025-06-14

3-(Bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C9H7BrClF2NO2/c10-3-6-5(9(12)13)1-4(2-7(15)16)14-8(6)11/h1,9H,2-3H2,(H,15,16)
• InChI Key： VOMCZZKRHNOEKC-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=C(CC(=O)O)C=C1C(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2

Additional information on 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetic acid

Research Brief on 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetic acid (CAS: 1804487-25-9)

3-(Bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetic acid (CAS: 1804487-25-9) is a specialized pyridine derivative that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromomethyl, chloro, and difluoromethyl functional groups, serves as a critical intermediate in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential applications in drug discovery, particularly in the development of enzyme inhibitors and targeted therapies.

The synthesis of 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetic acid involves a multi-step process, including halogenation and carboxylation reactions, to achieve high purity and yield. Researchers have optimized these synthetic routes to enhance scalability and reproducibility, making the compound more accessible for preclinical studies. Its structural features, such as the electron-withdrawing difluoromethyl group, contribute to its reactivity and binding affinity in biological systems.

In a recent study published in the Journal of Medicinal Chemistry, this compound was utilized as a key building block for the development of selective kinase inhibitors. The researchers demonstrated that derivatives of 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetic acid exhibited potent inhibitory activity against specific tyrosine kinases involved in cancer progression. The study also explored the compound's pharmacokinetic properties, revealing favorable metabolic stability and oral bioavailability in animal models.

Another significant application of this compound lies in its role as a precursor for the synthesis of fluorinated pharmaceuticals. Fluorine incorporation is a common strategy in drug design to improve metabolic stability and binding affinity. The difluoromethyl group in 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetic acid provides a versatile handle for further chemical modifications, enabling the creation of diverse drug candidates with enhanced therapeutic profiles.

Ongoing research is focused on expanding the utility of this compound in other therapeutic areas, such as infectious diseases and neurodegenerative disorders. Preliminary data suggest that its derivatives may exhibit activity against bacterial pathogens and modulate key pathways in neurological conditions. These findings underscore the compound's versatility and potential as a valuable tool in medicinal chemistry.

In conclusion, 3-(Bromomethyl)-2-chloro-4-(difluoromethyl)pyridine-6-acetic acid (CAS: 1804487-25-9) represents a promising intermediate for the development of next-generation therapeutics. Its unique structural features and demonstrated biological activity make it a subject of continued interest in the pharmaceutical industry. Future studies will likely explore its applications in additional disease contexts and further optimize its synthetic pathways for industrial-scale production.